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Introduction

CPI-1612 is a potent and selective, orally bioavailable inhibitor of the histone acetyltransferase
(HAT) domains of EP300 and CREBBP (also known as p300 and CBP).[1][2][3] These two
highly homologous proteins are critical transcriptional co-regulators involved in a multitude of
cellular processes, and their dysregulation has been implicated in various diseases, including
cancer.[2][3] CPI-1612 exerts its effects by competitively binding to the acetyl-CoA binding site
of EP300/CBP, leading to the suppression of histone acetylation, such as on H3K18 and
H3K27, and subsequent modulation of gene expression.[1][2] Given its therapeutic potential,
precise and accurate preparation of CPI-1612 stock solutions is paramount for reproducible in
vitro and in vivo experimental outcomes. This document provides a detailed protocol for the
preparation, storage, and handling of CPI-1612 stock solutions using dimethyl sulfoxide
(DMSO) as the solvent.

Quantitative Data Summary

The following tables summarize the key quantitative information for CPI1-1612.
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Table 1: Chemical and Physical Properties of CPI-1612

Property Value Reference
Molecular Formula C27H26N6O [4115]
Molecular Weight 450.53 g/mol [1][4]
CAS Number 2374971-81-8 [1][4]
Appearance White to off-white solid [1]
Purity >98% (typical) [5]
Table 2: Solubility of CPI-1612
Solvent Solubility Notes Reference
Use of fresh,
anhydrous DMSO is
=90 mg/mL (199.76
DMSO M) recommended as [6]
m
hygroscopic DMSO
can reduce solubility.
Ultrasonic treatment
230 mg/mL (510.51 may be required to
DMSO _ _ [1](4]
mM) achieve this
concentration.
Ethanol 90 mg/mL [6]
Water Insoluble [6]
Table 3: Recommended Storage Conditions
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Storage ]

Form Duration Reference
Temperature

Solid Powder -20°C 3years [41[6]

4°C 2 years [4]

In DMSO -80°C 6 months - 1 year [1][6]

-20°C 1 month [1][6]

Experimental Protocol: Preparation of a 50 mM CPI-
1612 Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of CPI-1612 in DMSO, a
common concentration for in vitro studies.

Materials:

e CPI-1612 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

» Water bath sonicator

» Pipettes and sterile filter tips

Procedure:

e Pre-weighing Preparations:

o Allow the vial of CPI-1612 powder to equilibrate to room temperature for at least 15-20
minutes before opening to prevent condensation of atmospheric moisture.
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o Ensure the analytical balance is calibrated and level.
e Weighing CPI-1612:

o Carefully weigh out the desired amount of CPI-1612 powder. For example, to prepare 1
mL of a 50 mM stock solution, weigh 22.53 mg of CPI-1612.

= Calculation: (50 mmol/L) * (1 L/1000 mL) * (1 mL) * (450.53 g/mol ) = 0.02253 g = 22.53
mg

 Dissolving in DMSO:
o Transfer the weighed CPI-1612 powder to a sterile amber microcentrifuge tube or vial.

o Add the calculated volume of anhydrous DMSO. For 22.53 mg of CPI-1612, add 1 mL of
DMSO to achieve a 50 mM concentration.

o ltis crucial to use newly opened or properly stored anhydrous DMSO, as absorbed
moisture can significantly impact the solubility of CPI1-1612.[1][6]

o Ensuring Complete Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes.[1][4] Visually inspect the solution to ensure there are no visible particles. The
solution should be clear.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can
degrade the compound.[1]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.
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o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][6]

Safety Precautions:

e CPI-1612 is a bioactive molecule. Handle with care, using appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety glasses.

e Work in a well-ventilated area or a chemical fume hood when handling the powder and
DMSO.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visual Representations

Diagram 1: CPI-1612 Mechanism of Action
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Caption: Simplified pathway showing CPI-1612 inhibition of EP300/CBP.

Diagram 2: Workflow for Preparing CPI-1612 Stock Solution

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b8136425/docs?utm_src=pdf-body-img#application-notes-and-protocols-preparation-of-cpi-1612-stock-solution-in-dmso
https://www.benchchem.com/product/b8136425/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-cpi-1612-stock-solution-in-dmso
https://www.benchchem.com/product/b8136425/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-cpi-1612-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8136425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Equilibrate CPI-1612
Powder to Room Temp.

Weigh CPI-1612
Powder

Add Anhydrous
DMSO

Vortex & Sonicate
Until Dissolved
4
Aliquot into
Single-Use Vials

:

(‘Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Step-by-step workflow for CPI1-1612 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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